N-[2-(4-fluorophenoxy)ethyl]-1-(thiophene-2-carbonyl)azetidine-3-carboxamide

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• InChI: InChI=1S/C17H17FN2O3S/c18-13-3-5-14(6-4-13)23-8-7-19-16(21)12-10-20(11-12)17(22)15-2-1-9-24-15/h1-6,9,12H,7-8,10-11H2,(H,19,21)
• InChI Key: PAAKTFHQLPKMFC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CS2)C(=O)NCCOC3=CC=C(C=C3)F
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

“N-[2-(4-fluorophenoxy)ethyl]-1-(thiophene-2-carbonyl)azetidine-3-carboxamide”, also known as AZD3965, is a novel and potent inhibitor of monocarboxylate transporter 1 (MCT1), which is highly expressed in some cancer cells. It has a molecular weight of 266.32.

Synthesis Analysis

The synthesis of thiophene derivatives, such as the one , often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. The molecule contains a thiophene nucleus, which is a common feature in many commercially available drugs.

Chemical Reactions Analysis

Thiophene derivatives are known to undergo a variety of chemical reactions. For instance, the Gewald reaction involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene, a key component of the molecule, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

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Industrial Chemistry

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Material Science

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Organic Field-Effect Transistors (OFETs)

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Synthesis of Other Thiophene Derivatives

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Biological and Physiological Functions

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Mechanism of Action

As a potent inhibitor of MCT1, AZD3965 likely works by blocking this transporter, which is highly expressed in some cancer cells. This could potentially disrupt the metabolic processes of these cells, leading to their death.